Cas no 2228798-90-9 (tert-butyl N-2-amino-3-(3,3-difluorocyclobutyl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(3,3-difluorocyclobutyl)propylcarbamate
• CAS No: 2228798-90-9
• MF: C₁₂H₂₂F₂N₂O₂
• MW: 264.312090396881
• CID: 5888935
• PubChem ID: 165654785
• Update Time: 2025-06-26

tert-butyl N-2-amino-3-(3,3-difluorocyclobutyl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(3,3-difluorocyclobutyl)propylcarbamate
• EN300-1888943
• 2228798-90-9
• tert-butyl N-[2-amino-3-(3,3-difluorocyclobutyl)propyl]carbamate

• Inchi： 1S/C12H22F2N2O2/c1-11(2,3)18-10(17)16-7-9(15)4-8-5-12(13,14)6-8/h8-9H,4-7,15H2,1-3H3,(H,16,17)
• InChI Key： RAHCLPZPVDLVLO-UHFFFAOYSA-N
• SMILES： FC1(CC(CC(CNC(=O)OC(C)(C)C)N)C1)F

Computed Properties

• Exact Mass: 264.16493427g/mol
• Monoisotopic Mass: 264.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(3,3-difluorocyclobutyl)propylcarbamate

Introduction to Tert-butyl N-2-amino-3-(3,3-difluorocyclobutyl)propylcarbamate (CAS No. 2228798-90-9)

Tert-butyl N-2-amino-3-(3,3-difluorocyclobutyl)propylcarbamate is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2228798-90-9, is a derivative of carbamate and features a unique structural configuration that makes it particularly intriguing for various applications. The presence of a tert-butyl group and a 3,3-difluorocyclobutyl moiety contributes to its distinct chemical properties, which are being explored for their potential in medicinal chemistry.

The structural design of Tert-butyl N-2-amino-3-(3,3-difluorocyclobutyl)propylcarbamate incorporates elements that are known to enhance the bioavailability and metabolic stability of pharmaceutical compounds. The tert-butyl group, in particular, is often employed in drug design to improve the lipophilicity and binding affinity of molecules to biological targets. Meanwhile, the 3,3-difluorocyclobutyl substituent introduces a fluorine atom, which is a common feature in many bioactive molecules due to its ability to modulate pharmacokinetic properties such as solubility and metabolic resistance.

In recent years, there has been a growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Carbamates are known for their versatility in medicinal chemistry, serving as intermediates in the synthesis of various pharmacologically active agents. The specific configuration of Tert-butyl N-2-amino-3-(3,3-difluorocyclobutyl)propylcarbamate positions it as a promising candidate for further investigation in this domain.

One of the most compelling aspects of this compound is its potential role in the development of new drugs targeting neurological disorders. The unique combination of structural features may facilitate interactions with specific enzymes or receptors involved in neurodegenerative diseases. For instance, studies have shown that fluorinated carbamates can exhibit enhanced binding affinity to certain neurotransmitter receptors, making them valuable candidates for drug discovery efforts aimed at treating conditions such as Alzheimer's and Parkinson's diseases.

The synthesis of Tert-butyl N-2-amino-3-(3,3-difluorocyclobutyl)propylcarbamate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 3,3-difluorocyclobutyl group is particularly challenging due to the stability and reactivity of the fluorine atoms involved. However, advancements in synthetic methodologies have made it increasingly feasible to incorporate such moieties into complex molecular frameworks with greater ease and efficiency.

Recent research has also highlighted the potential of this compound as a tool for studying enzyme inhibition mechanisms. The amino group and carbamate moiety provide multiple sites for interaction with enzymatic active sites, making it possible to develop selective inhibitors for various therapeutic targets. Such inhibitors could be instrumental in treating metabolic disorders or inflammatory conditions where enzyme activity plays a critical role.

The pharmaceutical industry has been particularly keen on exploring derivatives of carbamate compounds due to their broad spectrum of biological activity. Tert-butyl N-2-amino-3-(3,3-difluorocyclobutyl)propylcarbamate stands out as an example of how structural modifications can lead to novel pharmacological entities with distinct properties. By leveraging the inherent characteristics of this compound, researchers aim to develop next-generation therapeutics that offer improved efficacy and reduced side effects compared to existing treatments.

In conclusion, Tert-butyl N-2-amino-3-(3,3-difluorocyclobutyl)propylcarbamate (CAS No. 2228798-90-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover the full scope of its capabilities, this compound is poised to play an important role in the development of innovative treatments for various diseases.